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Compound of Interest

Pentanoic acid, 2-(4-
Compound Name:

formylphenoxy)-
CAS No.: 1092301-10-4
Cat. No.: B12127855

Get Quote

Executive Summary & Compound Identity

2-(4-formylphenoxy)pentanoic acid is an ether-

linked aromatic carboxylic acid. Its

fragmentation behavior is governed by three moieties: the ionizable carboxylic acid, the labile

ether linkage, and the reactive formyl (aldehyde) group on the aromatic ring.

Property Detail

IUPAC Name 2-(4-formylphenoxy)pentanoic acid
Molecular Formula C12H1404

Monoisotopic Mass 222.0892 Da

Key Functional Groups

Carboxylic Acid (C-1), Ether (C-2), Aldehyde

(Para-position)

Primary lonization

ESI(-) [M-H]~ (Preferred for sensitivity)
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Experimental Protocol (LC-MS/MS Conditions)

To replicate the fragmentation patterns described below, the following "self-validating” protocol
Is recommended. This setup ensures optimal ionization of the carboxylic acid moiety while
maintaining sufficient energy for informative fragmentation.

LC-MS/MS Methodology

e Instrument: Q-TOF or Triple Quadrupole Mass Spectrometer.

« lonization Source: Electrospray lonization (ESI).[1][2][3]

o Polarity: Negative (Primary) and Positive (Secondary).

e Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 pm).

» Mobile Phase:
o (A) Water + 0.1% Formic Acid (for Positive) / 5mM Ammonium Acetate (for Negative).
o (B) Acetonitrile.

» Flow Rate: 0.3 mL/min.

e Collision Energy (CE): Ramped 10—40 eV (to capture both precursor and low-mass
fragments).

Scientist's Note: In Negative Mode, avoid using Formic Acid in high concentrations as it
suppresses ionization of the carboxylate. Use Ammonium Acetate to buffer pH ~5-6, ensuring

the [M-H]~ species is dominant.

Fragmentation Analysis: Negative Mode (ESI-)
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Rationale: Negative mode is the gold standard for this compound due to the acidic proton. The
spectrum is cleaner, dominated by stable anions formed via decarboxylation and ether
cleavage.

Primary Pathway: Decarboxylation & Ether Cleavage

The precursor ion [M-H]~ (m/z 221) undergoes two major competing pathways:

o Neutral Loss of COz: A characteristic "signature” of carboxylic acids, yielding the stabilized
carbanion/radical.

o Ether Cleavage: The C-O bond breaks to release the stable 4-formylphenoxide anion.

Data Tahle: FQI(-) Transitions

m/z . Relative
lon Identity Formula Loss (Neutral)
(Observed) Abundance

100% (Base
221.08 Precursor [M-H]=  Ci2H130a4~ -

Peak)
Decarboxylated ]
177.09 | C11H1302" CO:2 (44 Da) High
on
4 CsHsO2
121.03 ) C7Hs02~ (Pentanoic Medium
Formylphenoxide )
residue)
Phenoxide CO (28 Da from
93.03 _ CeHs0~ Low
Radical m/z 121)

Pathway Visualization (ESI-)

The following diagram illustrates the logical flow of fragmentation in negative mode.
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Precursor [M-H]~
m/z 221.08

- Pentanoic Acid Residue
(Ether Cleavage)

- COz (44 Da)

Decarboxylated lon 4-Formylphenoxide
[M-H-CO2]~ [O-Ph-CHO]~
m/z 177.09 m/z 121.03

CO (28 Da)

Phenoxide Fragment

[CeHsO]~
m/z 93.03

Click to download full resolution via product page

Caption: ESI(-) Fragmentation Pathway showing parallel decarboxylation and ether cleavage
events.

Fragmentation Analysis: Positive Mode (ESI+)

Rationale: While less sensitive, positive mode provides complementary structural information,
particularly regarding the aldehyde and alkyl chain.

Primary Pathway: Dehydration & Carbonyl Loss

The precursor [M+H]* (m/z 223) is less stable. The proton typically localizes on the carbonyl
oxygen of the aldehyde or the ether oxygen, triggering rapid neutral losses.

Data Table: ESI(+) Transitions
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miz
lon Identity Formula Loss (Neutral) Mechanism
(Observed)
Precursor )
223.10 Ci12H1504* - Protonation
[M+H]*
Acid/Aldehyde
205.09 Dehydrated lon C12H1303* H20 (18 Da) )
dehydration
Loss from
195.10 Deformylated lon  Ci11Hi1503* CO (28 Da)
Aldehyde
177.09 Combined Loss C11H1302* H20 + CO Sequential loss
Protonated
123.04 C7H702+ CsHsO2 Ether Cleavage
Phenol

Pathway Visualization (ESI+)

Precursor [M+H]*

m/z 223.10

- CO (Aldehyde)

[M+H-H20]*
m/z 205.09

Ether Cleavage

>

[M+H-COJ+
m/z 195.10

Protonated

4-Hydroxybenzaldehyde
m/z 123.04

Click to download full resolution via product page

Caption: ESI(+) Fragmentation Pathway highlighting competitive water and carbon monoxide

losses.[1][2][3]

Comparative Analysis: Pentanoic vs. Acetic Acid

Analog

To validate the alkyl chain length, it is crucial to compare 2-(4-formylphenoxy)pentanoic acid

with its common analog, 2-(4-formylphenoxy)acetic acid.
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2-(4- 2-(4-
Feature formylphenoxy)pen formylphenoxy)ace Diagnostic Value
tanoic acid tic acid
A 42 Da confirms
Precursor (ESI-) m/z 221 m/z 179 ]
Propyl chain vs H.
m/z 177 m/z 135 Consistent CO: loss
Base Fragment _
(Decarboxylated) (Decarboxylated) mechanism.
Conserved Core:
m/z 121 m/z 121 ] )
Common Fragment ] ] Confirms the aromatic
(Formylphenoxide) (Formylphenoxide) o )
headgroup is identical.
) ] Later (More ] Pentyl chain increases
Retention Time ) Earlier (More Polar)
Hydrophobic) RT on C18.

Conclusion: The presence of the m/z 121 fragment in both spectra, combined with the mass
shift of +42 Da in the parent and decarboxylated ions of the pentanoic derivative, definitively
identifies the alkyl chain elongation.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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